Cas no 1803773-35-4 (Methyl 2-cyano-6-formyl-3-mercaptobenzoate)

• Product Name: Methyl 2-cyano-6-formyl-3-mercaptobenzoate
• CAS No: 1803773-35-4
• MF: C₁₀H₇NO₃S
• MW: 221.232481241226
• CID: 4952473
• Update Time: 2025-05-23

Methyl 2-cyano-6-formyl-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-formyl-3-mercaptobenzoate

• Inchi： 1S/C10H7NO3S/c1-14-10(13)9-6(5-12)2-3-8(15)7(9)4-11/h2-3,5,15H,1H3
• InChI Key： FJBCLGPNQFMBPR-UHFFFAOYSA-N
• SMILES： SC1C=CC(C=O)=C(C(=O)OC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 68.2

Additional information on Methyl 2-cyano-6-formyl-3-mercaptobenzoate

Introduction to Methyl 2-cyano-6-formyl-3-mercaptobenzoate (CAS No. 1803773-35-4)

Methyl 2-cyano-6-formyl-3-mercaptobenzoate, also known by its CAS number 1803773-35-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis, pharmaceuticals, and electronic materials. The molecule consists of a benzoate backbone with substituents that include a cyano group, a formyl group, and a mercapto group, making it a versatile building block for further chemical transformations.

The benzoate core of this compound provides a stable aromatic framework, while the cyano group introduces electron-withdrawing effects, enhancing the compound's reactivity in certain reactions. The formyl group adds functionality for further oxidation or condensation reactions, while the mercapto group offers potential for thiol-based chemistry, including the formation of disulfide bonds or coordination with metal ions. These features make Methyl 2-cyano-6-formyl-3-mercaptobenzoate a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the role of this compound in the development of novel materials with tailored electronic properties. For instance, researchers have explored its use in the synthesis of conductive polymers and organic semiconductors. The ability to fine-tune the electronic characteristics of these materials through controlled substitution patterns on the benzoate ring has opened new avenues for applications in flexible electronics and optoelectronic devices.

In the pharmaceutical industry, Methyl 2-cyano-6-formyl-3-mercaptobenzoate has been investigated as a potential precursor for bioactive compounds. Its structural versatility allows for the incorporation of functional groups that can target specific biological pathways or receptors. For example, derivatives of this compound have shown promise in anti-inflammatory and anticancer drug development, where precise control over molecular architecture is crucial for achieving desired therapeutic effects.

The synthesis of Methyl 2-cyano-6-formyl-3-mercaptobenzoate typically involves multi-step organic reactions, often utilizing protective group strategies to manage the reactivity of functional groups during intermediate steps. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

From an environmental perspective, understanding the fate and transport of Methyl 2-cyano-6-formyl-3-mersaptobenzoate in natural systems is critical for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, this compound can undergo biodegradation or photodegradation, though further research is needed to fully characterize its environmental behavior.

In conclusion, Methyl 2-cyano-6-formyl-3-mersaptobenzoate (CAS No. 1803773_______________) is a versatile and intriguing compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for chemists seeking to design and synthesize advanced materials and bioactive molecules. As research continues to uncover new possibilities for this compound, its role in shaping future innovations in chemistry and materials science is likely to grow even further.